Cas no 2363787-46-4 (bis(1H-imidazol-1-yl-d3)methanone)

• Product Name: bis(1H-imidazol-1-yl-d3)methanone
• CAS No: 2363787-46-4
• MF: C₇H₆N₄O
• MW: 168.185710430145
• CID: 6824443
• PubChem ID: 172402726
• Update Time: 2025-03-01

bis(1H-imidazol-1-yl-d3)methanone Chemical and Physical Properties

Names and Identifiers

• bis(1H-imidazol-1-yl-d3)methanone
• 2363787-46-4
• CS-22525

• Inchi： 1S/C7H6N4O/c12-7(10-3-1-8-5-10)11-4-2-9-6-11/h1-6H/i1D,2D,3D,4D,5D,6D
• InChI Key： PFKFTWBEEFSNDU-MZWXYZOWSA-N
• SMILES： O=C(N1C([2H])=NC([2H])=C1[2H])N1C([2H])=NC([2H])=C1[2H]

Computed Properties

• Exact Mass: 168.09182130Da
• Monoisotopic Mass: 168.09182130Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.7Ų